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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754 Get Quote

Technical Support Center: PS-1145
Dihydrochloride
This technical support center provides troubleshooting guidance and frequently asked

questions regarding solubility issues with PS-1145 dihydrochloride in aqueous media. It is

intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is PS-1145 dihydrochloride and its primary mechanism of action?

A1: PS-1145 dihydrochloride is a selective inhibitor of the IκB kinase (IKK) complex.[1][2] Its

primary mechanism of action is to prevent the phosphorylation and subsequent degradation of

IκBα, the inhibitor of NF-κB. This action blocks the translocation of the NF-κB transcription

factor to the nucleus, thereby reducing the expression of pro-inflammatory and anti-apoptotic

genes.[1] PS-1145 has an IC50 of approximately 88-100 nM for IKK.[1][2][3]

Q2: What are the general solubility properties of PS-1145 dihydrochloride?

A2: PS-1145 dihydrochloride is readily soluble in dimethyl sulfoxide (DMSO).[1][4] Its

solubility in aqueous media is limited. Some sources indicate it is soluble in a 1:1

methanol:water solution at ≥5 mg/mL with warming to 60°C.[5][6] Another source suggests
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solubility in water at ~10 mg/mL at 60°C, while others state it is insoluble in water.[4][6] This

variability highlights the challenges of working with this compound in aqueous solutions.

Q3: How should I prepare a stock solution of PS-1145 dihydrochloride?

A3: It is recommended to prepare a high-concentration stock solution in anhydrous DMSO.[4]

For example, a stock solution of 10 mg/mL or higher can be prepared.[7] To ensure complete

dissolution, gentle warming (e.g., to ~60°C for a few minutes) and vortexing or sonication may

be necessary.[5][6] Store stock solutions at -20°C for long-term stability.[1][4] It is advisable to

use fresh DMSO, as absorbed moisture can reduce the solubility of the compound.[4]

Q4: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer or

cell culture medium. What should I do?

A4: This is a common issue due to the lower solubility of PS-1145 dihydrochloride in aqueous

environments. Please refer to the troubleshooting guide below for a systematic approach to

resolving this problem.

Solubility Data
The following table summarizes the available quantitative data on the solubility of PS-1145 and

its dihydrochloride salt.
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Solvent Concentration Conditions Source(s)

DMSO >3 mg/mL
Clear with warming to

~60°C for 2 minutes
[5]

DMSO 5 mM With gentle warming

DMSO 10 mg/mL [7]

DMSO
20.83 mg/mL (64.54

mM)

Requires sonication;

hygroscopic DMSO

can significantly

impact solubility

[3]

DMSO
64 mg/mL (198.29

mM)
Use fresh DMSO [4]

Methanol:Water (1:1) ≥5 mg/mL
With warming to 60°C

for 5 minutes
[5][6]

Water ~10 mg/mL At 60°C [6]

Water Insoluble [4]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO:

Materials: PS-1145 dihydrochloride (MW: 395.67 g/mol )[5], anhydrous DMSO, sterile

microcentrifuge tubes.

Calculation: To prepare a 10 mM solution, weigh out 3.96 mg of PS-1145 dihydrochloride.

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the compound.

Mixing: Vortex the solution thoroughly. If dissolution is not complete, sonicate the vial in a

water bath or warm it briefly at a temperature not exceeding 60°C until the solid is fully

dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C.[4]
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Troubleshooting Guide for Aqueous Media
Issue: Precipitate formation upon dilution of DMSO stock solution into aqueous buffer or cell

culture medium.

This guide provides a step-by-step approach to troubleshoot and overcome this common

solubility issue.
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Start: Precipitate observed
in aqueous medium

Reduce the final concentration
of PS-1145 dihydrochloride

Is the final DMSO
concentration <0.5%?

Increase final DMSO concentration
(if tolerated by the experiment)

  No

Success: Solution is clear

  Yes

Is the pH of the
aqueous medium optimal?

Pre-warm the aqueous
medium to 37°C

Add the DMSO stock solution
dropwise while vortexing the medium

Adjust the pH of the medium.
(Test on a small scale first)

  No   Yes

Consider using a biocompatible
surfactant (e.g., Tween 80)

Issue persists: Consult literature
for formulation strategies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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